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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to developing stable and effective

nanoemulsions using propylene glycol dicaprylate/dicaprate as the oil phase. This excipient,

known for its excellent emollient properties and ability to solubilize a wide range of active

pharmaceutical ingredients (APIs), is a valuable component in the formulation of advanced

drug delivery systems.[1][2] The following sections detail the applications, experimental

protocols, and key characterization techniques for nanoemulsions based on propylene glycol
dicaprylate/dicaprate.

Applications of Propylene Glycol
Dicaprylate/Dicaprate in Nanoemulsions
Propylene glycol dicaprylate/dicaprate is a versatile oil phase for nanoemulsion formulations

with a broad range of applications in the pharmaceutical and cosmetic industries. Its primary

functions include acting as a skin conditioning agent, a viscosity-increasing agent, and a

surfactant.[1][2]

Key Application Areas:

Topical and Transdermal Drug Delivery: Nanoemulsions formulated with propylene glycol
dicaprylate/dicaprate can enhance the penetration of APIs through the skin.[3][4] This is
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beneficial for localized treatments and for systemic delivery of drugs that are poorly

absorbed orally.

Oral Drug Delivery: For poorly water-soluble drugs, nanoemulsions can significantly improve

oral bioavailability by increasing the drug's solubility and dissolution rate in the

gastrointestinal tract.[5] Self-nanoemulsifying drug delivery systems (SNEDDS) are a

promising approach where the nanoemulsion forms in situ upon contact with gastrointestinal

fluids.[5]

Cosmetics and Skincare: Due to its emollient properties, propylene glycol
dicaprylate/dicaprate is used in moisturizers, cleansers, and makeup products to provide a

smooth, non-greasy feel and improve product spreadability.[1][2][6]

Parenteral Drug Delivery: While less common, nanoemulsions can be formulated for

intravenous administration to deliver drugs directly into the bloodstream, which is particularly

useful for targeted therapies and for drugs with poor solubility.

Experimental Protocols
The following protocols provide a step-by-step guide for the formulation and characterization of

nanoemulsions using propylene glycol dicaprylate/dicaprate.

Protocol 1: Formulation of a Nanoemulsion by Low-
Energy Phase Inversion Composition Method
This method is suitable for producing oil-in-water (o/w) nanoemulsions with small droplet sizes

and is performed at ambient temperature, thus avoiding the use of high energy and heat.[6][7]

Materials:

Oil Phase: Propylene Glycol Dicaprylate/Dicaprate (e.g., Captex® 200P, Crodamol PC)

Surfactant: Non-ionic surfactant with a high Hydrophile-Lipophile Balance (HLB) value (e.g.,

Polysorbate 80 (Tween 80), PEG-40 Castor Oil (Etocas 40), PEG-20 Glyceryl Laurate (Tagat

L2)).[6]

Aqueous Phase: Distilled or deionized water
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Mechanical stirrer

Glass beakers and burette

Methodology:

Preparation of the Oil/Surfactant Mixture:

Accurately weigh the propylene glycol dicaprylate/dicaprate and the selected surfactant

into a glass beaker.

The ratio of oil to surfactant can be varied to optimize the formulation. Typical starting

ratios to investigate are 0.4:0.6, 0.375:0.625, and 0.28:0.72 (w/w).[6]

Mix the components thoroughly using a mechanical stirrer at a moderate speed until a

homogenous, transparent mixture is obtained.

Formation of the Nanoemulsion:

Slowly add the aqueous phase (distilled water) dropwise to the oil/surfactant mixture using

a burette while continuously stirring at a constant, moderate speed (e.g., 200 rpm).[6]

Continue the addition of water until the desired water content is reached. The formation of

a transparent or translucent nanoemulsion indicates successful emulsification.

The amount of water added can range from 5% to 30% (w/w) or higher, depending on the

desired final concentration.[6]

Equilibration and Storage:

Allow the resulting nanoemulsion to equilibrate for a period of time (e.g., 24 hours) at

ambient temperature.

Visually inspect the formulation for any signs of instability, such as phase separation,

creaming, or cracking.

Store the stable nanoemulsion in a sealed container for further characterization.
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Protocol 2: Construction of a Pseudoternary Phase
Diagram
A pseudoternary phase diagram is essential for identifying the nanoemulsion region for a

specific system of oil, surfactant, and co-surfactant, allowing for the optimization of the

formulation.[8][9]

Materials:

Oil Phase: Propylene Glycol Dicaprylate/Dicaprate

Surfactant: e.g., Cremophor EL, TPGS, Tween 80[10]

Co-surfactant: e.g., Propylene Glycol[9]

Aqueous Phase: Distilled or deionized water

Magnetic stirrer and stir bars

Glass vials or test tubes

Methodology:

Preparation of Surfactant/Co-surfactant (Smix) Ratios:

Prepare different weight ratios of the surfactant and co-surfactant (Smix), for example, 1:1,

2:1, and 3:1.[9]

Titration with the Oil Phase:

For each Smix ratio, prepare a series of mixtures with the oil phase (propylene glycol
dicaprylate/dicaprate) in varying weight ratios, for example, from 9:1 to 1:9 (Smix:Oil).[10]

Aqueous Phase Titration:

Each of the Smix/Oil mixtures is then titrated dropwise with the aqueous phase (water)

under gentle magnetic stirring.
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After each addition of water, the mixture is visually observed for its appearance. The

transition from a clear, single-phase system to a turbid or milky emulsion is noted.

The points at which the mixture becomes turbid are recorded as the boundary of the

nanoemulsion region.

Plotting the Phase Diagram:

The compositions (in weight percent) of the oil, Smix, and water at the phase inversion

points are plotted on a triangular coordinate system (ternary phase diagram).

The area within the plotted boundaries represents the nanoemulsion region, where stable,

single-phase formulations can be formed.

Protocol 3: Characterization of the Nanoemulsion
Once the nanoemulsion is formulated, it is crucial to characterize its physicochemical

properties to ensure its quality, stability, and performance.

Key Characterization Techniques:

Droplet Size and Polydispersity Index (PDI) Analysis:

Method: Dynamic Light Scattering (DLS) using a particle size analyzer (e.g., Malvern

Zetasizer).[11][12]

Procedure: Dilute the nanoemulsion sample with distilled water to an appropriate

concentration to avoid multiple scattering effects. Place the diluted sample in a cuvette

and measure the particle size and PDI at a fixed temperature (e.g., 25°C).

Interpretation: A smaller droplet size (typically < 200 nm for nanoemulsions) and a low PDI

value (< 0.3) indicate a narrow and uniform size distribution, which is desirable for stability

and performance.[13]

Zeta Potential Measurement:

Method: Laser Doppler Velocimetry using a particle size analyzer.
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Procedure: The diluted nanoemulsion sample is placed in a specific electrode-containing

cuvette, and the electrophoretic mobility of the droplets is measured.

Interpretation: The zeta potential provides an indication of the surface charge of the

droplets and the stability of the nanoemulsion. A high absolute zeta potential value (e.g., >

±30 mV) suggests good stability due to electrostatic repulsion between droplets.[13]

Viscosity Measurement:

Method: Rotational viscometer (e.g., Brookfield viscometer).[13]

Procedure: Measure the viscosity of the undiluted nanoemulsion at a controlled

temperature (e.g., 25°C) and at different shear rates to determine its rheological behavior.

Interpretation: The viscosity of the nanoemulsion can influence its physical stability,

spreadability (for topical applications), and in vivo performance.

Morphological Analysis:

Method: Transmission Electron Microscopy (TEM).[13]

Procedure: A drop of the diluted nanoemulsion is placed on a carbon-coated copper grid,

negatively stained (e.g., with phosphotungstic acid), and allowed to air dry before being

observed under the TEM.

Interpretation: TEM provides direct visualization of the droplet shape (typically spherical)

and size distribution.

Stability Studies:

Thermodynamic Stability: Subject the nanoemulsion to centrifugation and freeze-thaw

cycles to assess its physical stability under stress conditions.[11]

Long-Term Stability: Store the nanoemulsion at different temperatures (e.g., 4°C, 25°C,

40°C) for an extended period (e.g., several months) and periodically monitor its droplet

size, PDI, and visual appearance for any signs of instability.[8]
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Quantitative Data Summary
The following tables summarize quantitative data from various studies on nanoemulsions

formulated with propylene glycol dicaprylate/dicaprate, providing a reference for formulation

development.

Table 1: Droplet Size of Self-Emulsifying Microemulsions with Propylene Glycol
Dicaprylate/Dicaprate and Various Surfactants.[10]
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Lipid/Surfactant
Ratio (w/w)

Surfactant Droplet Size (nm) Classification

9:1 TPGS >180 Emulsion

8:2 TPGS >180 Emulsion

7:3 TPGS >180 Emulsion

6:4 TPGS >180 Emulsion

5:5 TPGS >180 Emulsion

4:6 TPGS <20 Microemulsion

3:7 TPGS <20 Microemulsion

2:8 TPGS <20 Microemulsion

1:9 TPGS <20 Microemulsion

9:1 Tween 80 >180 Emulsion

8:2 Tween 80 >180 Emulsion

7:3 Tween 80 >180 Emulsion

6:4 Tween 80 >180 Emulsion

5:5 Tween 80 >180 Emulsion

4:6 Tween 80 <20 Microemulsion

3:7 Tween 80 <20 Microemulsion

2:8 Tween 80 <20 Microemulsion

1:9 Tween 80 <20 Microemulsion

9:1 Cremophor EL >180 Emulsion

8:2 Cremophor EL >180 Emulsion

7:3 Cremophor EL >180 Emulsion

6:4 Cremophor EL >180 Emulsion

5:5 Cremophor EL >180 Emulsion
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4:6 Cremophor EL <20 Microemulsion

3:7 Cremophor EL <20 Microemulsion

2:8 Cremophor EL <20 Microemulsion

1:9 Cremophor EL <20 Microemulsion

Table 2: Effect of Propylene Glycol Concentration on Nanoemulsion Properties.[14]

Propylene Glycol Conc.
(wt.%)

Mean Particle Diameter
(nm)

Polydispersity Index (PDI)

0 23.5 0.495

10 262.96 0.4489

20 307.44 0.4489

30 292.65 0.5041

40 Not specified 0.5625

50 342.2 0.5041

Visualizations
The following diagrams illustrate key experimental workflows for developing nanoemulsions.
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Caption: Workflow for Nanoemulsion Formulation.
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Caption: Workflow for Nanoemulsion Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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